molecular formula C5HCl2F2NO2S B13500048 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid

2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid

Cat. No.: B13500048
M. Wt: 248.03 g/mol
InChI Key: ZKPVUYUDAALJPF-UHFFFAOYSA-N
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Description

2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid is a chemical compound that belongs to the thiazole family. Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring structure. This particular compound is characterized by the presence of two chlorine atoms, two fluorine atoms, and a thiazole ring, making it a unique and versatile molecule in various chemical and biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Properties

Molecular Formula

C5HCl2F2NO2S

Molecular Weight

248.03 g/mol

IUPAC Name

2-(2,4-dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid

InChI

InChI=1S/C5HCl2F2NO2S/c6-2-1(13-4(7)10-2)5(8,9)3(11)12/h(H,11,12)

InChI Key

ZKPVUYUDAALJPF-UHFFFAOYSA-N

Canonical SMILES

C1(=C(N=C(S1)Cl)Cl)C(C(=O)O)(F)F

Origin of Product

United States

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